Cas no 1701802-20-1 ({2,3-dimethyl-4H,5H,6H,7H-pyrazolo1,5-apyrimidin-7-yl}methanamine)

• Product Name: {2,3-dimethyl-4H,5H,6H,7H-pyrazolo1,5-apyrimidin-7-yl}methanamine
• CAS No: 1701802-20-1
• MF: C₉H₁₆N₄
• MW: 180.250141143799
• CID: 6243926
• PubChem ID: 136838075
• Update Time: 2025-10-28

{2,3-dimethyl-4H,5H,6H,7H-pyrazolo1,5-apyrimidin-7-yl}methanamine Chemical and Physical Properties

Names and Identifiers

• {2,3-dimethyl-4H,5H,6H,7H-pyrazolo1,5-apyrimidin-7-yl}methanamine
• EN300-1118343
• 1701802-20-1
• {2,3-dimethyl-4H,5H,6H,7H-pyrazolo[1,5-a]pyrimidin-7-yl}methanamine

• Inchi： 1S/C9H16N4/c1-6-7(2)12-13-8(5-10)3-4-11-9(6)13/h8,11H,3-5,10H2,1-2H3
• InChI Key： ZOKQXWVYFIGSLA-UHFFFAOYSA-N
• SMILES： N12C(=C(C)C(C)=N1)NCCC2CN

Computed Properties

• Exact Mass: 180.137496527g/mol
• Monoisotopic Mass: 180.137496527g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 185
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 55.9Ų

Additional information on {2,3-dimethyl-4H,5H,6H,7H-pyrazolo1,5-apyrimidin-7-yl}methanamine

Comprehensive Overview of {2,3-dimethyl-4H,5H,6H,7H-pyrazolo[1,5-a]pyrimidin-7-yl}methanamine (CAS No. 1701802-20-1)

The compound {2,3-dimethyl-4H,5H,6H,7H-pyrazolo[1,5-a]pyrimidin-7-yl}methanamine (CAS No. 1701802-20-1) is a structurally unique heterocyclic molecule that has garnered significant attention in the fields of medicinal chemistry and drug discovery. With its pyrazolo[1,5-a]pyrimidine core and functionalized methanamine moiety, this compound exhibits potential applications in the development of novel therapeutics. Researchers are particularly interested in its role as a kinase inhibitor scaffold, which aligns with current trends in targeting protein kinases for cancer and inflammatory diseases.

In recent years, the demand for small-molecule modulators of biological pathways has surged, driven by advancements in precision medicine. The 2,3-dimethyl substitution pattern on the pyrazolo[1,5-a]pyrimidine ring enhances the compound's metabolic stability, a critical factor in drug design. This feature addresses a common challenge in pharmaceutical development—improving the pharmacokinetic profile of lead compounds. As such, CAS No. 1701802-20-1 is frequently discussed in forums focusing on structure-activity relationships (SAR) and fragment-based drug design.

The compound's methanamine side chain offers versatility for further derivatization, making it a valuable intermediate in combinatorial chemistry. This adaptability is crucial for optimizing binding affinity and selectivity against target proteins. Notably, the rise of AI-driven drug discovery platforms has increased interest in such modular scaffolds, as they can be rapidly screened against virtual libraries. Searches for "pyrazolo[1,5-a]pyrimidine synthesis" and "heterocyclic amine applications" often highlight this compound's relevance in contemporary research.

From a synthetic chemistry perspective, {2,3-dimethyl-4H,5H,6H,7H-pyrazolo[1,5-a]pyrimidin-7-yl}methanamine exemplifies modern strategies for C-H functionalization and cascade cyclization. These methods align with the pharmaceutical industry's push toward greener, more efficient synthetic routes. Environmental concerns have amplified searches for "sustainable heterocycle synthesis," where this compound serves as a case study for minimizing waste and maximizing atom economy.

Ongoing studies explore the compound's potential in central nervous system (CNS) drug development, leveraging its ability to cross the blood-brain barrier. This application resonates with trending topics like "neurodegenerative disease therapeutics" and "blood-brain barrier penetration strategies." Its balanced lipophilicity and hydrogen-bonding capacity make it a promising candidate for modulating neurological targets, though further in vivo validation is required.

In summary, CAS No. 1701802-20-1 represents a multifaceted tool for medicinal chemists, bridging traditional synthetic approaches with cutting-edge computational drug design. Its structural features address key challenges in modern pharmacology, from target engagement to ADME optimization, ensuring its continued relevance in academic and industrial research pipelines.